Cas no 2228278-27-9 (5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole
• CAS No: 2228278-27-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6000132
• PubChem ID: 165746402
• Update Time: 2025-05-22

5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole
• 2228278-27-9
• 5-[(3-methoxyazetidin-3-yl)methyl]-1,4-dimethyl-1H-pyrazole
• EN300-1775821

• Inchi： 1S/C10H17N3O/c1-8-5-12-13(2)9(8)4-10(14-3)6-11-7-10/h5,11H,4,6-7H2,1-3H3
• InChI Key： MYKJVCVUGIGGMK-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=C(C)C=NN2C)CNC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole

5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole, with the CAS number 2228278-27-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of the azetidine ring, a four-membered cyclic ether, adds unique structural and functional properties to this molecule. Recent studies have highlighted its potential applications in drug discovery and materials science.

One of the key features of 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole is its ability to act as a versatile building block in organic synthesis. The pyrazole ring is known for its stability and reactivity, making it a valuable component in the construction of bioactive molecules. The azetidine moiety introduces additional functionality, such as improved solubility and enhanced binding affinity to biological targets. This combination makes the compound an attractive candidate for the development of novel therapeutics.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various methodologies, including palladium-catalyzed cross-coupling reactions and enamine chemistry, to efficiently construct the molecule. These studies have not only improved the synthetic routes but also provided deeper insights into its structural properties. For instance, computational studies using density functional theory (DFT) have revealed the electronic distribution and reactivity patterns of the molecule, which are critical for understanding its interactions with biological systems.

The application of 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole in drug discovery is particularly promising. Pyrazoles are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of anti-inflammatory, antitumor, and antimicrobial agents. The incorporation of the azetidine ring further enhances these properties by introducing steric bulk and electronic effects that can fine-tune bioactivity. Recent studies have demonstrated its potential as a lead compound in the development of kinase inhibitors, which are crucial for treating various cancers.

In addition to its pharmacological applications, this compound has also found use in materials science. The pyrazole ring's aromaticity and conjugation make it suitable for applications in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The azetidine moiety contributes to improved charge transport properties, which are essential for enhancing device performance.

The synthesis of 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole involves a series of well-defined steps that ensure high yields and purity. Starting from readily available starting materials such as azetidine derivatives and pyrazole precursors, chemists employ multi-component reactions or stepwise coupling strategies to assemble the molecule. These methods are scalable and amenable to large-scale production, making them suitable for both academic research and industrial applications.

The structural versatility of this compound is further highlighted by its ability to undergo various post-synthetic modifications. For example, substitution reactions at the pyrazole nitrogen atoms or azetidine oxygen atom can introduce additional functional groups, thereby expanding its chemical diversity. This feature is particularly advantageous in drug design, where fine-tuning molecular properties is often required to optimize efficacy and minimize side effects.

In conclusion, 5-(3-methoxyazetidin-3-yl)methyl-1,4-dimethyl-1H-pyrazole represents a compelling example of how structural complexity can lead to functional diversity in organic compounds. With its unique combination of pyrazole and azetidine moieties, this molecule holds significant potential across multiple disciplines. As research continues to uncover new applications and synthetic strategies, it is likely that this compound will play an increasingly important role in both academic and industrial settings.